Cas no 1994274-72-4 (tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate)

Technical Introduction: tert-Butyl (2S)-2-amino-3-[4-(difluoromethoxy)phenyl]propanoate is a chiral intermediate of interest in pharmaceutical synthesis, particularly for the development of bioactive compounds. The tert-butyl ester group enhances stability and solubility, facilitating handling and purification processes. The difluoromethoxy moiety contributes to metabolic resistance and improved lipophilicity, which can be advantageous in drug design. The (S)-configuration at the α-carbon ensures stereochemical precision, critical for applications requiring enantioselectivity. This compound is suitable for peptide coupling reactions and further functionalization, making it a versatile building block in medicinal chemistry. Its structural features align with the optimization of pharmacokinetic properties in drug candidates.
tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate structure
1994274-72-4 structure
Product Name:tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate
CAS No:1994274-72-4
MF:C14H19F2NO3
MW:287.302371263504
CID:6290011
PubChem ID:121604807
Update Time:2025-10-31

tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate
    • SCHEMBL21029260
    • tert-butyl (2S)-2-amino-3-[4-(difluoromethoxy)phenyl]propanoate
    • EN300-19455446
    • 1994274-72-4
    • PKSJSRMSRMPFGE-NSHDSACASA-N
    • AKOS026740199
    • Inchi: 1S/C14H19F2NO3/c1-14(2,3)20-12(18)11(17)8-9-4-6-10(7-5-9)19-13(15)16/h4-7,11,13H,8,17H2,1-3H3/t11-/m0/s1
    • InChI Key: PKSJSRMSRMPFGE-NSHDSACASA-N
    • SMILES: FC(OC1C=CC(=CC=1)C[C@@H](C(=O)OC(C)(C)C)N)F

Computed Properties

  • Exact Mass: 287.13329979g/mol
  • Monoisotopic Mass: 287.13329979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 61.6Ų

tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate Pricemore >>

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Additional information on tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate

Recent Advances in the Study of tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate (CAS: 1994274-72-4)

The compound tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate (CAS: 1994274-72-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its difluoromethoxy phenyl group, is being explored for its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its role in modulating enzyme activity and its utility in the design of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and pharmacological properties of this compound. Researchers highlighted its stability under physiological conditions and its ability to serve as a precursor for the development of protease inhibitors. The study also emphasized the compound's unique structural features, which contribute to its high selectivity and binding affinity for target proteins. These findings suggest that tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate could play a pivotal role in the design of next-generation therapeutics for conditions such as inflammatory diseases and cancer.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a building block for peptide-based drugs. The authors demonstrated its efficacy in improving the pharmacokinetic profiles of peptide analogs, particularly in enhancing oral bioavailability and metabolic stability. This research underscores the compound's versatility and its growing importance in the field of peptide therapeutics.

In addition to its applications in drug development, tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate has also been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology utilized this compound as a probe to study enzyme-substrate interactions, revealing new insights into the mechanisms of enzyme inhibition. The study's findings could pave the way for the development of more effective enzyme inhibitors with reduced off-target effects.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in catalytic asymmetric synthesis, as reported in Organic Letters, have addressed some of these issues by offering more efficient and environmentally friendly synthetic routes. These innovations are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, tert-butyl (2S)-2-amino-3-4-(difluoromethoxy)phenylpropanoate (CAS: 1994274-72-4) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a promising candidate for the development of novel therapeutics and biochemical probes. Future research should focus on optimizing its synthesis and expanding its applications in drug discovery.

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